3-methylbenzyl 5-methyl-1-(3-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: (3-methylphenyl)methyl 5-methyl-1-(3-methylsulfanylphenyl)triazole-4-carboxylate
• InChI: InChI=1S/C19H19N3O2S/c1-13-6-4-7-15(10-13)12-24-19(23)18-14(2)22(21-20-18)16-8-5-9-17(11-16)25-3/h4-11H,12H2,1-3H3
• InChI Key: RNPIIGBRTPAQFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)COC(=O)C2=C(N(N=N2)C3=CC(=CC=C3)SC)C
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

3-methylbenzyl 5-methyl-1-(3-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxylate is a chemical compound that belongs to the class of triazole compounds. It has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Comprehensive Analysis of (3-Methylphenyl)methyl 5-Methyl-1-[3-(Methylsulfanyl)Phenyl]-1H-1,2,3-Triazole-4-Carboxylate Applications

Pharmaceutical Research: This compound, due to its triazole moiety, may be explored for potential antifungal and antibacterial properties. Triazoles are known for their use in the development of drugs targeting fungal pathogens by inhibiting the enzyme lanosterol 14α-demethylase, crucial for ergosterol synthesis, a key component of fungal cell membranes.

Agricultural Chemistry: In agriculture, compounds with triazole rings are used to create plant growth regulators and fungicides. The methylthio phenyl group could contribute to the compound’s binding affinity to various plant enzymes, altering growth patterns or protecting crops from fungal infections.

Material Science: The unique structure of this compound could be utilized in material science for the synthesis of novel polymers with specific characteristics. Its ability to form stable heterocyclic compounds can be advantageous in creating materials with desired thermal and chemical resistance properties.

Catalysis: Triazole derivatives can act as ligands in catalytic complexes. This compound could potentially be used to develop new catalysts for organic synthesis reactions, such as carbon-carbon bond formation, which is fundamental in constructing complex organic molecules.

Environmental Science: The compound’s potential for biodegradation or its role as an intermediate in the degradation of other substances could be researched. Understanding its environmental fate is crucial for assessing its impact and ensuring safe application in various industries.

Analytical Chemistry: As an analytical standard, this compound could be used in chromatography to help identify or quantify similar compounds within a mixture. Its distinct chemical signature would make it a valuable reference in analytical methods.

Green Chemistry: suggests its role in promoting green chemistry practices. It could serve as a model for developing eco-friendly synthetic routes for other chemicals.